Cas no 61325-25-5 (3-Thiophenecarboxylic acid, 4-[(2-aminophenyl)amino]-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-[(2-aminophenyl)amino]-, methyl ester
• CAS No: 61325-25-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 483915
• PubChem ID: 12658694
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-[(2-aminophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-[(2-aminophenyl)amino]-, methyl ester
• methyl 4-(2-aminoanilino)thiophene-3-carboxylate
• 61325-25-5
• Methyl 3-(2-aminoanilino)-thiophene-4-carboxylate
• MOHYQBBDIKSJPV-UHFFFAOYSA-N
• methyl 4-(2-aminoanilino)-3-thiophenecarboxylate
• DTXSID10505935
• SCHEMBL11538011
• 4-[(2-aminophenyl)amino]-thiophene-3-carboxylic acid methyl ester

• Inchi： 1S/C12H12N2O2S/c1-16-12(15)8-6-17-7-11(8)14-10-5-3-2-4-9(10)13/h2-7,14H,13H2,1H3
• InChI Key： MOHYQBBDIKSJPV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 248.06206
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 64.35